Cas no 139549-22-7 (2-(chloromethyl)-4-fluoro-1,3-benzoxazole)

• Product Name: 2-(chloromethyl)-4-fluoro-1,3-benzoxazole
• CAS No: 139549-22-7
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD10696622
• CID: 1275170
• PubChem ID: 10375163
• Update Time: 2025-10-05

2-(chloromethyl)-4-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(chloromethyl)-4-fluoro-
• 2-(chloromethyl)-4-fluoro-1,3-benzoxazole
• EN300-1178048
• SY130193
• MFCD10696622
• 2-Chloromethyl-4-fluoro-benzooxazole
• A922276
• SCHEMBL9680689
• 2-(Chloromethyl)-4-fluorobenzoxazole
• AC4140
• AB57782
• 2-(CHLOROMETHYL)-4-FLUOROBENZO[D]OXAZOLE
• DB-375909
• 139549-22-7
• AKOS006303630

• MDL： MFCD10696622
• Inchi： 1S/C8H5ClFNO/c9-4-7-11-8-5(10)2-1-3-6(8)12-7/h1-3H,4H2
• InChI Key： AEOPPVPQYXKXJD-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C(=CC=CC=2O1)F

Computed Properties

• Exact Mass: 185.00445
• Monoisotopic Mass: 185.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles